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Compound of Interest

Compound Name: cis-4-Heptenal

Cat. No.: B146815 Get Quote

Essential Safety and Handling Guide for cis-4-
Heptenal
This guide provides critical safety, handling, and disposal information for cis-4-Heptenal (CAS

No. 6728-31-0) to ensure the safety of laboratory personnel and the integrity of research.

Adherence to these protocols is mandatory for all individuals working with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
cis-4-Heptenal is classified as a flammable liquid and vapor that can cause skin and eye

irritation. Proper PPE is the first line of defense against exposure.

Table 1: Personal Protective Equipment (PPE) for Handling cis-4-Heptenal
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges.

Aldehydes can be volatile and

harmful if inhaled.[1]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(Nitrile or Butyl rubber).

Prevents skin contact; latex

gloves are not suitable.[1]

Body Protection
Flame-retardant lab coat, long

pants, and closed-toe shoes.

Provides a barrier against

spills and splashes.[1] Given

that similar aldehydes are

flammable, flame-retardant

clothing is a necessary

precaution.[3]

Physical and Chemical Properties
Understanding the properties of cis-4-Heptenal is crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of cis-4-Heptenal

Property Value

Molecular Formula C₇H₁₂O

Molecular Weight 112.17 g/mol [4]

Appearance Clear light yellow liquid[2]

Boiling Point 60.0 °C @ 30.00 mm Hg[4]

Density 0.843-0.855 g/cm³[4]

Solubility
Soluble in alcohol and most fixed oils; insoluble

in water.[4]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling cis-4-Heptenal minimizes risks.

Experimental Workflow for Handling cis-4-Heptenal

Preparation Handling Post-Handling

Don Appropriate PPE Ensure Fume Hood is Operational Gather All Necessary Materials Work Within a Fume Hood Ground/Bond All Equipment Use Non-Sparking Tools Dispense and Use Compound Tightly Seal Container Store in a Cool, Dry, Well-Ventilated Area Clean Work Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of cis-4-Heptenal.

Experimental Protocol:

Preparation:

Put on all required PPE as specified in Table 1.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents within the fume hood.

Handling:

Conduct all work involving cis-4-Heptenal inside a certified chemical fume hood to

prevent vapor inhalation.[5]

Ground and bond all containers and receiving equipment to prevent static discharge, a

potential ignition source.[3][6]

Use only non-sparking tools to avoid igniting the flammable vapors.[5][3]

When transferring or using the compound, do so carefully to avoid splashes and spills.
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Post-Handling:

After use, ensure the container is tightly closed.[3][6]

Store the container in a cool, dry, and well-ventilated place away from heat, sparks, and

open flames.[7][6]

Thoroughly clean the work area and any equipment used.

Disposal Plan: Managing Spills and Waste
Proper disposal is essential to prevent environmental contamination and ensure safety.

Disposal and Spill Management Workflow
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Spill Management

Waste Disposal

Eliminate Ignition Sources

Contain Spill with Inert Absorbent

Collect and Containerize

Label Waste Container

Follow Institutional and Local Regulations

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Logical flow for spill and waste disposal of cis-4-Heptenal.

Spill Management Protocol:

Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open flames

from the area of the spill.[5]
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Containment: Absorb the spilled liquid with an inert, non-combustible material such as sand,

silica gel, or a universal binder.[5][3]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, closed, and labeled container for disposal.[5][3]

Waste Disposal Protocol:

Labeling: Clearly label the waste container with the contents ("Hazardous Waste: cis-4-
Heptenal") and the associated hazards (Flammable Liquid).

Regulatory Compliance: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[3] Do not empty into drains.[3]

Pickup: Arrange for the collection of the hazardous waste by authorized personnel according

to your institution's procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146815#personal-protective-equipment-for-handling-
cis-4-heptenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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